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Compound of Interest

Compound Name:
N,N-Didesmethyl Diltiazem

Hydrochloride

CAS No.: 116050-35-2

Cat. No.: B565527

Get Quote

Executive Safety Assessment
N,N-Didesmethyl Diltiazem Hydrochloride is a primary metabolite of the calcium channel

blocker Diltiazem. While specific RCRA listing (P-list or U-list) is often absent for specific

metabolites, scientific integrity dictates treating this substance as a Potent Reproductive Toxin.

As a Senior Application Scientist, I must emphasize the Precautionary Principle: metabolites

often retain the pharmacophore of the parent drug. Diltiazem is classified as a reproductive

toxicant (H360) and acutely toxic if swallowed (H302). Therefore, disposal procedures must

prevent environmental entry (bioaccumulation) and occupational exposure (inhalation of

lyophilized dust).

Core Disposal Directive:

Prohibited: Drain disposal (Sewer), trash compaction, and chemical deactivation without

validation.

Required: High-temperature incineration via a licensed hazardous waste vendor.
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Hazard Profile & Waste Categorization
Before disposal, waste must be characterized to ensure compatibility with waste streams.

Parameter Classification Operational Implication

Primary Hazard Toxic (Acute & Reproductive)
Requires segregation from

general lab trash.

RCRA Status Non-Listed Hazardous Waste

Manage as "Hazardous Waste

Pharmaceutical" (EPA Subpart

P).

Physical State
Solid (Powder) or Liquid

(Solution)

Solids require particulate

containment; Liquids require

solvent compatibility checks.

EPA Waste Code Not P/U Listed

Use state-specific codes or

generic "Toxic" codes (e.g.,

D001 if in flammable solvent).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance, Weighing Papers, PPE)
Rationale: The primary risk with solid N,N-Didesmethyl Diltiazem HCl is airborne dispersion

during handling.

Primary Containment: Place the substance, contaminated weighing boats, or gloves

immediately into a clear, 4-mil polyethylene bag.

Seal & Clean: Twist and tape the bag shut. Wipe the exterior of the bag with a damp cloth

(surfactant/water) to remove static-clung particles.

Secondary Containment: Place the sealed bag into a rigid, screw-top container (HDPE

preferred).

Labeling: Affix a hazardous waste label.
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Text: "Hazardous Waste - Toxic Pharmaceutical."

Constituents: "N,N-Didesmethyl Diltiazem HCl, Trace Solids."

B. Liquid Waste (HPLC Effluent, Stock Solutions)
Rationale:[1][2][3][4][5] Most disposal errors occur here. Do not mix aqueous drug waste with

incompatible oxidizers.

Segregation: Collect in a dedicated "Aqueous/Organic Toxic" carboy.

Note: If the solvent is Acetonitrile/Methanol (common for Diltiazem HPLC), the waste is

ignitable (D001) and toxic.

Headspace: Leave 10% headspace in the container to prevent over-pressurization during

thermal expansion.

No Bench Deactivation: Do not attempt to neutralize the drug chemically (e.g., with bleach)

at the bench. The complex benzothiazepine ring structure requires high-temperature

destruction.

Operational Workflow (Visualized)
The following diagram outlines the decision logic for disposing of N,N-Didesmethyl Diltiazem

HCl. This workflow ensures compliance with EPA "Cradle-to-Grave" requirements.
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Waste Generation:
N,N-Didesmethyl Diltiazem HCl
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Figure 1: Cradle-to-grave disposal workflow for N,N-Didesmethyl Diltiazem HCl, prioritizing

incineration.

Emergency Procedures (Spills)
In the event of a spill, immediate containment is critical to prevent tracking the metabolite

through the facility.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 (or P100) respirator.

Containment (Solids):

DO NOT dry sweep. This generates dust.

Cover the powder with a wet paper towel (water or methanol) to dampen it.

Wipe up the slurry and place it in a hazardous waste bag.

Containment (Liquids):

Absorb with vermiculite or chem-pads.

Place absorbent into the hazardous waste bag.

Decontamination: Wash the surface with a soap/water solution, followed by a methanol wipe

to solubilize any lipophilic residues.

Regulatory Context
This protocol aligns with the EPA Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P).

Sewer Ban: It is a violation of federal law to flush this compound.

Empty Containers: Containers that held acute hazardous waste (or potent compounds

treated as such) must be triple-rinsed, with the rinsate managed as hazardous waste, or the

entire container disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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